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Compound of Interest

Compound Name: MIQ-N-succinate
Cat. No.: B12381747
Get Quote
\ J

Notice of Limited Information: Despite a comprehensive search of scientific literature and
chemical databases, the specific compound "MIQ-N-succinate" does not appear to be a
recognized or publicly documented chemical entity. As a result, no specific data on its biological
activity, targets, or experimental protocols could be found.

The following guide presents information on related compounds, "MIQ" and "succinate," to
provide potential context. It is crucial to note that the biological activities described for these
individual components may not be representative of a hypothetical "MIQ-N-succinate”
conjugate.

Potential Components of "MIQ-N-succinate"

Based on the nomenclature, "MIQ-N-succinate" could theoretically be a compound where a
molecule, potentially abbreviated as "MIQ," is linked to succinate via a nitrogen atom.

The "MIQ" Moiety

A search of the RCSB Protein Data Bank reveals a ligand designated as "MIQ".
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o Systematic Name: 2-[(3S)-2,6-dioxopiperidin-3-yl]-5-(morpholin-4-yl)-1H-isoindole-1,3(2H)-
dione[1]

e Formula: C17H17N305[1]

e Structure: This molecule belongs to the class of thalidomide analogs, which are known for
their immunomodulatory and anti-cancer activities. The core structure consists of a
phthalimide group linked to a glutarimide ring.

The "Succinate" Moiety

Succinate is a well-characterized intermediate of the citric acid cycle (TCA cycle) and plays a
pivotal role in cellular metabolism and signaling.

 Biological Functions:

o

Energy Metabolism: Succinate is a key component of the TCA cycle and the electron
transport chain, contributing to ATP production.[2]

o Signaling Molecule: Succinate can act as an extracellular signaling molecule by activating
the G-protein coupled receptor SUCNR1 (also known as GPR91).

o Hypoxia and Inflammation: Accumulation of succinate is observed under hypoxic
conditions and is linked to inflammatory responses.

o Neuromodulation: Succinate can modulate neuronal activity, with studies indicating its
involvement in excitatory post-synaptic potentials through N-methyl-D-aspartate (NMDA)
receptor-mediated mechanisms.[3]

Hypothetical Biological Activity of "MIQ-N-
succinate"

Without experimental data, the biological activity of a hypothetical "MIQ-N-succinate” can only
be speculated upon by considering the properties of its potential components. The succinate
moiety could be intended to:
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» Improve Pharmacokinetics: Succinate is often used to form salts of drug molecules to
improve their solubility and bioavailability. Examples include metoprolol succinate and
sumatriptan succinate.[2]

o Target Specific Tissues or Cells: Given the role of succinate in various physiological and
pathological processes, it could be envisioned as a targeting moiety to deliver the "MIQ"
payload to cells or tissues with high metabolic activity or specific succinate transporters.

o Modulate the Activity of "MIQ": The addition of a succinate group could alter the binding
affinity and selectivity of the "MIQ" molecule for its targets.

Potential Targets

The targets of a hypothetical "MIQ-N-succinate” would likely be a combination of the targets of
"MIQ" and the biological pathways influenced by succinate.

o Targets of "MIQ" (as a Thalidomide Analog): The primary target of thalidomide and its
analogs is the E3 ubiquitin ligase complex containing Cereblon (CRBN). By binding to
CRBN, these molecules can induce the degradation of specific target proteins.

o Pathways Influenced by Succinate:

o SUCNRL1: If "MIQ-N-succinate" can activate the succinate receptor, it could modulate
inflammatory responses, blood pressure, and other physiological processes.

o Mitochondrial Complex Il (Succinate Dehydrogenase): Alterations in succinate levels can
impact the activity of this complex, affecting cellular respiration and the production of
reactive oxygen species (ROS).

o Hypoxia-Inducible Factor 1a (HIF-1a): Succinate can stabilize HIF-1a, a key transcription
factor in the cellular response to hypoxia.

Experimental Protocols

As no experimental data for "MIQ-N-succinate" exists in the public domain, it is not possible to
provide specific experimental protocols. However, a general workflow for characterizing a novel
compound like this would involve a series of in vitro and in vivo studies.
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Experimental Workflow for Characterization

The following diagram outlines a logical workflow for the initial biological characterization of a
novel chemical entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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